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For Researchers, Scientists, and Drug Development Professionals

Introduction

D-(-)-Norleucine, an unnatural, non-proteinogenic amino acid, serves as a crucial building

block in various biochemical and pharmaceutical applications.[1] Its structural similarity to

methionine, without the presence of sulfur, makes it a valuable tool for studying protein

structure and function.[2][3] It is utilized in peptide synthesis to enhance stability and solubility

and as a building block in the design of novel therapeutic agents.[1] Given its increasing use in

research and drug development, a comprehensive understanding of its safety, handling, and

toxicological profile is essential for ensuring laboratory safety and proper experimental design.

This guide provides an in-depth overview of the available data on D-(-)-Norleucine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of D-(-)-Norleucine is presented below.

This data is essential for its proper handling and storage.
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Property Value Reference(s)

Chemical Name (2R)-2-aminohexanoic acid [2]

Synonyms

D-Norleucine, D-Nle-OH,

(R)-2-Aminocaproic acid,

(R)-2-Aminohexanoic acid

[1][2][4]

CAS Number 327-56-0 [2]

Molecular Formula C6H13NO2 [2]

Molecular Weight 131.17 g/mol [2][5]

Appearance
White to off-white powder,

crystals, or flakes
[6][7][8]

Melting Point >300 °C [7][8]

Solubility Soluble in water [3][9]

Optical Rotation
[α]D20 = -23 ± 2º (c=5 in 5N

HCl)
[1]

Octanol/Water Partition

Coefficient (logP)
-1.5 [2][10]

Hazard Identification and GHS Classification
Based on available Safety Data Sheets (SDS), D-(-)-Norleucine is generally not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[11][12][13] However, some suppliers may indicate mild irritation

potential. It is crucial to consult the specific SDS provided by the supplier for the most accurate

and up-to-date information.

GHS Hazard Pictograms: Not generally required.[6] Signal Word: No signal word.[6] Hazard

Statements: None.[6]

Although not formally classified as hazardous, good laboratory practice dictates that all

chemicals should be handled with care.
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of D-(-)-Norleucine.

Handling
Ventilation: Handle in a well-ventilated place.[6] The use of a chemical fume hood is

recommended, especially when working with powders to avoid the formation and inhalation

of dust.[8][14]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or glasses with side-shields conforming

to EN 166 (EU) or NIOSH (US) standards.[6][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[6][11]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[8][14]

Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke when

handling.[14] Wash hands thoroughly after handling.[8][14]

Dust and Aerosol Control: Avoid formation of dust and aerosols.[6] Use non-sparking tools.[6]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[8][14]

Containers: Keep the container tightly closed in a dry place.[6][14]

Incompatible Materials: Store away from strong oxidizing agents.[7][8]

The following diagram illustrates a general workflow for the safe handling of D-(-)-Norleucine
in a laboratory setting.
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Caption: General workflow for safe handling of D-(-)-Norleucine.
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First Aid Measures
In case of accidental exposure, follow these first aid procedures and seek medical attention if

symptoms persist.

Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[6][11]

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. Consult a doctor if irritation occurs.[6][8]

Eye Contact: Rinse with pure water for at least 15 minutes, occasionally lifting the upper and

lower eyelids. Consult a doctor.[6][8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[6][8]

The following flowchart outlines the recommended first aid response for exposure to D-(-)-
Norleucine.
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Caption: First aid procedures for D-(-)-Norleucine exposure.

Fire and Explosion Hazard Data
Flammability: Combustible solid.[13] May burn but does not propagate flame easily.[13]

Explosion Hazard: Dusts may form an explosive mixture with air.[13][14] Avoid generating

dust clouds in confined spaces.[13][14]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

[11]

Hazardous Combustion Products: Carbon oxides (CO, CO2) and nitrogen oxides (NOx).[7]

[11]
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Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][7]

Accidental Release Measures
Personal Precautions: Avoid dust formation.[6] Wear personal protective equipment.[6]

Evacuate personnel to safe areas.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6][11]

Containment and Cleanup: Sweep up and shovel the material.[11] Place in a suitable, closed

container for disposal.[11]

Toxicity Data
There is a significant lack of comprehensive, quantitative toxicity data for D-(-)-Norleucine in

publicly available literature and safety data sheets. Many sources explicitly state that the

toxicological properties have not been fully investigated.[8][13]

Toxicity Metric Value Reference(s)

Acute Oral LD50 No data available [6][9]

Acute Dermal LD50 No data available [6][9]

Acute Inhalation LC50 No data available [6][9]

Skin Corrosion/Irritation May cause skin irritation. [8]

Eye Damage/Irritation May cause eye irritation. [8]

Respiratory Irritation
May cause respiratory tract

irritation.
[8]

Carcinogenicity
Not classified as a carcinogen

by IARC.
[11]

Mutagenicity

No data available. One source

indicates it is a bacterial cell

mutagen.

[13]
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Note: The related compound 6-diazo-5-oxo-L-norleucine (DON) has undergone toxicological

studies as a potential chemotherapeutic agent, but this data is not directly applicable to D-(-)-
Norleucine.[15][16]

Experimental Protocols for Toxicity Assessment
Given the absence of specific toxicity studies for D-(-)-Norleucine, this section outlines a

general experimental workflow for assessing the in vitro cytotoxicity of a novel compound,

which would be a standard first step in its toxicological evaluation.

General Protocol: In Vitro Cytotoxicity Assay (e.g., MTT
Assay)

Cell Culture:

Select a relevant cell line (e.g., HepG2 for hepatotoxicity, or a cell line relevant to the

intended application).

Culture the cells in appropriate media and conditions (e.g., 37°C, 5% CO2) until they

reach approximately 80% confluency.

Cell Seeding:

Trypsinize the cells and perform a cell count (e.g., using a hemocytometer).

Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000

cells/well) and allow them to adhere overnight.

Compound Treatment:

Prepare a stock solution of D-(-)-Norleucine in a suitable solvent (e.g., sterile water or

PBS).

Perform serial dilutions to create a range of test concentrations.

Remove the old media from the cells and replace it with media containing the different

concentrations of D-(-)-Norleucine. Include vehicle-only and untreated controls.
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Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

MTT Assay:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan

crystals.

Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or isopropanol

with HCl).

Read the absorbance of each well using a microplate reader at a specific wavelength

(e.g., 570 nm).

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the untreated

control.

Plot the cell viability against the compound concentration and determine the IC50 value

(the concentration at which 50% of cell growth is inhibited).

The following diagram illustrates a generalized workflow for assessing the toxicity of a chemical

compound.
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Caption: General workflow for chemical toxicity assessment.

Disposal Considerations
Dispose of D-(-)-Norleucine and its contaminated packaging in accordance with all applicable

local, state, and federal regulations.[13] The material can potentially be disposed of by a
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licensed chemical destruction plant or by controlled incineration.[6] Do not discharge into sewer

systems.[6]

Conclusion
D-(-)-Norleucine is a valuable research chemical with a low hazard profile based on current

data. Standard safe laboratory handling practices, including the use of appropriate personal

protective equipment and adequate ventilation, are sufficient to ensure user safety. The primary

gap in the current knowledge base is the lack of comprehensive quantitative toxicity data.

Researchers and drug development professionals should be aware of this data gap and may

need to conduct their own risk assessments or specific toxicity studies depending on their

intended application, especially for in vivo use or large-scale handling. Always refer to the

supplier-specific Safety Data Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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